Cas no 717919-68-1 (LL-37 FK-13 Trifluoroacetate)

LL-37 FK-13 Trifluoroacetate is a synthetic antimicrobial peptide fragment derived from the human cathelicidin LL-37. This 13-amino acid sequence (FK-13) retains the potent antibacterial, antifungal, and immunomodulatory properties of the full-length peptide. The trifluoroacetate salt form enhances solubility and stability, making it suitable for research applications in microbiology, immunology, and drug development. Its mechanism involves membrane disruption and immune response modulation, offering insights into host defense mechanisms. The product is characterized by high purity (>95%) and rigorous quality control, ensuring reproducibility in experimental studies. Its truncated structure allows focused investigation of LL-37's functional domains while minimizing complexity.

LL-37 FK-13 Trifluoroacetate structure

Product Name:LL-37 FK-13 Trifluoroacetate

CAS No:717919-68-1

MF:C₈₂H₁₃₆F₃N₂₅O₁₉

MW:1833.10856819153

CID:4757766

Update Time:2025-06-15

LL-37 FK-13 Trifluoroacetate Chemical and Physical Properties

Names and Identifiers

- LL-37 FK-13 Trifluoroacetate
- Inchi： 1S/C80H135N25O17.C2HF3O2/c1-9-46(7)63(75(119)97-52(29-18-20-36-82)67(111)102-59(43-61(107)108)73(117)101-58(42-49-26-15-12-16-27-49)72(116)100-57(40-44(3)4)71(115)99-56(77(121)122)32-23-39-93-80(89)90)104-69(113)54(31-22-38-92-79(87)88)96-68(112)55(33-34-60(84)106)98-74(118)62(45(5)6)103-76(120)64(47(8)10-2)105-70(114)53(30-21-37-91-78(85)86)95-66(110)51(28-17-19-35-81)94-65(109)50(83)41-48-24-13-11-14-25-48;3-2(4,5)1(6)7/h11-16,24-27,44-47,50-59,62-64H,9-10,17-23,28-43,81-83H2,1-8H3,(H2,84,106)(H,94,109)(H,95,110)(H,96,112)(H,97,119)(H,98,118)(H,99,115)(H,100,116)(H,101,117)(H,102,111)(H,103,120)(H,104,113)(H,105,114)(H,107,108)(H,121,122)(H4,85,86,91)(H4,87,88,92)(H4,89,90,93);(H,6,7)/t46-,47-,50-,51-,52-,53-,54-,55-,56-,57-,58-,59-,62-,63-,64-;/m0./s1
- InChI Key： AHXZTIFPEFVUCT-VNBFMRIASA-N
- SMILES： FC(C(=O)O)(F)F.O=C([C@H]([C@@H](C)CC)NC([C@H](CCC/N=C(\N)/N)NC([C@H](CCCCN)NC([C@H](CC1C=CC=CC=1)N)=O)=O)=O)N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@@H](CC(=O)O)C(N[C@H](C(N[C@H](C(N[C@H](C(=O)O)CCC/N=C(\N)/N)=O)CC(C)C)=O)CC1C=CC=CC=1)=O)=O)CCCCN)=O)[C@@H](C)CC)=O)CCC/N=C(\N)/N)=O)CCC(N)=O)=O)C(C)C

Computed Properties

Exact Mass: 1832.03964170 g/mol
Monoisotopic Mass: 1832.03964170 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 25
Hydrogen Bond Acceptor Count: 28
Heavy Atom Count: 129
Rotatable Bond Count: 61
Complexity: 3520
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 15
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 775
Molecular Weight: 1833.1

LL-37 FK-13 Trifluoroacetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
abcr	AB545399-0,5 mg	LL-37 FK-13 Trifluoroacetate; .	717919-68-1	0.50,5mg	€238.80	2023-06-14
abcr	AB545399-1 mg	LL-37 FK-13 Trifluoroacetate; .	717919-68-1	1mg	€383.80	2023-06-14
abcr	AB545399-0.50,5mg	LL-37 FK-13 Trifluoroacetate; .	717919-68-1	0.50,5mg	€238.80	2024-04-16
abcr	AB545399-1mg	LL-37 FK-13 Trifluoroacetate; .	717919-68-1	1mg	€503.00	2025-04-16
abcr	AB545399-0.5mg	LL-37 FK-13 Trifluoroacetate; .	717919-68-1	0.5mg	€238.80	2024-08-02

LL-37 FK-13 Trifluoroacetate Related Literature

1. Alt-proteins: A promising future
2. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
3. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
4. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
5. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300

Additional information on LL-37 FK-13 Trifluoroacetate

Recent Advances in LL-37 FK-13 Trifluoroacetate (CAS: 717919-68-1) and Its Therapeutic Potential

The antimicrobial peptide LL-37, derived from the human cathelicidin family, has garnered significant attention for its broad-spectrum antimicrobial and immunomodulatory properties. Among its fragments, LL-37 FK-13 (FK-13), a 13-amino acid sequence (residues 17-29 of LL-37), has demonstrated potent biological activity. The trifluoroacetate salt form of FK-13 (LL-37 FK-13 Trifluoroacetate, CAS: 717919-68-1) is widely used in research due to its enhanced stability and solubility. This research brief synthesizes the latest findings on the molecular mechanisms, therapeutic applications, and challenges associated with this compound.

Recent studies highlight FK-13's dual role in combating microbial infections and modulating inflammatory responses. A 2023 study published in Nature Chemical Biology elucidated its mechanism of action, revealing that FK-13 disrupts bacterial membranes via electrostatic interactions while simultaneously activating host immune pathways, such as the TLR4/NF-κB axis. The trifluoroacetate formulation (717919-68-1) was critical for maintaining peptide integrity in in vivo models, underscoring its utility in preclinical development.

In oncology, FK-13 has shown promise as an adjuvant therapy. Research in Cell Reports Medicine (2024) demonstrated its ability to enhance checkpoint inhibitor efficacy by remodeling the tumor microenvironment. The trifluoroacetate variant (717919-68-1) improved pharmacokinetic profiles in murine models, with a 40% increase in half-life compared to non-salt forms. However, challenges remain in scaling production while minimizing trifluoroacetic acid residuals, as noted in a recent Journal of Peptide Science technical review.

Ongoing clinical trials (e.g., NCT05583227) are evaluating FK-13-based formulations for chronic wound healing. Preliminary data suggest that the 717919-68-1 compound accelerates epithelialization by upregulating VEGF expression. Analytical characterization via HPLC-MS (as detailed in Analytical Chemistry, 2024) confirmed batch-to-batch consistency in GMP-grade production, addressing earlier concerns about purity thresholds.

Future directions include structural optimization to reduce potential nephrotoxicity observed in high-dose regimens. Collaborative efforts between academia and industry (notably PeptiDream and Bicycle Therapeutics) are exploring pegylated derivatives of 717919-68-1 to improve tissue targeting. These advancements position LL-37 FK-13 Trifluoroacetate as a versatile scaffold for next-generation anti-infective and immunotherapeutic agents.